4-Chloro-N-[dichlorophosphinyl]benzamide

• Molecular Formula: C7H5Cl3NO2P
• Molecular Weight: 272.4 g/mol
• IUPAC Name: 4-chloro-N-dichlorophosphorylbenzamide
• InChI: InChI=1S/C7H5Cl3NO2P/c8-6-3-1-5(2-4-6)7(12)11-14(9,10)13/h1-4H,(H,11,12,13)
• InChI Key: PUNCTMBLBGFLFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NP(=O)(Cl)Cl)Cl

Description

4-Chloro-N-[dichlorophosphinyl]benzamide is a useful research compound. Its molecular formula is C7H5Cl3NO2P and its molecular weight is 272.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 68 g, (0.44 mole) of 4-chlorobenzamide, 91 g (0.44 mole) of phosphorus pentachloride and 700 ml of AR carbon tetrachloride was heated at 65°-70° for 25 min. The solution was cooled to 20° and 20.7 g (0.44 mole) of 97% formic acid added dropwise. After the HCl gas evolution had nearly stopped, ca. 30 min., the precipitate was collected by filtration, washed with AR carbon tetrachloride and air-dried to give 103 g, m.p. 114.5°-115.5°.